Cas no 57291-95-9 (1,3-Butanedione, 1,1'-(1,4-phenylene)bis-)
57291-95-9 structure
Product Name:1,3-Butanedione, 1,1'-(1,4-phenylene)bis-
CAS No:57291-95-9
MF:C14H14O4
MW:246.258564472198
CID:2832800
PubChem ID:424162
Update Time:2025-04-21
1,3-Butanedione, 1,1'-(1,4-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2003577
- DTXSID50329819
- DTXCID90280915
- 1,3-Butanedione, 1,1'-(1,4-phenylene)bis-
- terephthaloyldiacetone
- CS-0379139
- 57291-95-9
- 1,1'-(1,4-Phenylene)bis(butane-1,3-dione)
-
- Inchi： 1S/C14H14O4/c1-9(15)7-13(17)11-3-5-12(6-4-11)14(18)8-10(2)16/h3-6H,7-8H2,1-2H3
- InChI Key： LYPRUFUGDJOUNU-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)C1C=CC(C(CC(C)=O)=O)=CC=1
Computed Properties
- Exact Mass: 246.08920892Da
- Monoisotopic Mass: 246.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 68.3Ų
1,3-Butanedione, 1,1'-(1,4-phenylene)bis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML2313077-1g |
1,3-Butanedione, 1,1'-(1,4-phenylene)bis- |
57291-95-9 | 97% | 1g |
¥1500 | 2023-11-08 |
1,3-Butanedione, 1,1'-(1,4-phenylene)bis- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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